Cas no 827331-42-0 (4-(3-Aminopropanoylamino)-N,N'-bis[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methyl]-4-[3-[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methylamino]-3-oxopropyl]heptanediamide)

• Product name: 4-(3-Aminopropanoylamino)-N,N'-bis[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methyl]-4-[3-[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methylamino]-3-oxopropyl]heptanediamide
• CAS No: 827331-42-0
• MF: C₅₈H₇₀N₈O₁₀
• MW: 1039.22401475906
• CID: 684597

4-(3-Aminopropanoylamino)-N,N'-bis[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methyl]-4-[3-[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methylamino]-3-oxopropyl]heptanediamide Chemical and Physical Properties

Names and Identifiers

• Heptanediamide,4-[(3-amino-1-oxopropyl)amino]-N,N'-bis[[1,4-dihydro-1,6-dimethyl-4-oxo-3-(phenylmethoxy)-2-pyridinyl]methyl]-4-[3-[[[1,4-dihydro-1,6-dimethyl-4-oxo-3-(phenylmethoxy)-2-pyridinyl]methyl]amino]-3-oxopropyl]-
• N,N'-Bis[1,6-dimethyl-3-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-ylmethyl]-4-(3-aminopropionylamino)-4-[3-oxo-3-[1,6-dimethyl-3-(benzyloxy)-4-oxo-1,4-dihydropyridine-2-ylmethylamino]propyl]heptanediamide
• 4-(3-Aminopropanoylamino)-N,N'-bis[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methyl]-4-[3-[(1,
• 4-(3-Aminopropanoylamino)-N,N'-bis[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methyl]-4-[3-[(1,6-dimethyl-4-oxo-3-phenylmethoxypyridin-2-yl)methylamino]-3-oxopropyl]heptanediamide

• Inchi： 1S/C58H70N8O10/c1-39-30-48(67)55(74-36-42-16-10-7-11-17-42)45(64(39)4)33-60-51(70)22-26-58(63-54(73)25-29-59,27-23-52(71)61-34-46-56(49(68)31-40(2)65(46)5)75-37-43-18-12-8-13-19-43)28-24-53(72)62-35-47-57(50(69)32-41(3)66(47)6)76-38-44-20-14-9-15-21-44/h7-21,30-32H,22-29,33-38,59H2,1-6H3,(H,60,70)(H,61,71)(H,62,72)(H,63,73)
• InChI Key： JWPKZNZKFVFTTF-UHFFFAOYSA-N
• SMILES： O=C(CCN)NC(CCC(NCC1=C(C(C=C(C)N1C)=O)OCC1C=CC=CC=1)=O)(CCC(NCC1=C(C(C=C(C)N1C)=O)OCC1C=CC=CC=1)=O)CCC(NCC1=C(C(C=C(C)N1C)=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 76
• Rotatable Bond Count: 27
• Complexity: 2080
• Topological Polar Surface Area: 231